Cas no 898789-43-0 (Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone)

• Product Name: Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone
• CAS No: 898789-43-0
• MF: C₁₈H₂₆N₂O
• MW: 286.411844730377
• MDL: MFCD03842338
• CID: 880739
• PubChem ID: 24725060
• Update Time: 2025-05-20

Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone
• cyclopentyl-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• CYCLOPENTYL 3-(4-METHYLPIPERAZIN-1-YLMETHYL)PHENYL KETONE
• Cyclopentyl{3-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• MFCD03842338
• 1-[(3-CYCLOPENTANECARBONYLPHENYL)METHYL]-4-METHYLPIPERAZINE
• AKOS016020922
• DTXSID00643456
• 898789-43-0

• MDL： MFCD03842338
• Inchi： 1S/C18H26N2O/c1-19-9-11-20(12-10-19)14-15-5-4-8-17(13-15)18(21)16-6-2-3-7-16/h4-5,8,13,16H,2-3,6-7,9-12,14H2,1H3
• InChI Key： VZIMAUCGJLELLV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)CN1CCN(C)CC1)C1CCCC1

Computed Properties

• Exact Mass: 286.20500
• Monoisotopic Mass: 286.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.68270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone

Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone (CAS No. 898789-43-0): A Comprehensive Overview

Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone, identified by its CAS number 898789-43-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both cyclopentyl and piperazine moieties in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The structural composition of Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone includes a phenyl ring substituted with a 4-methylpiperazine group and an adjacent cyclopentyl moiety. This configuration not only imparts distinct electronic properties but also opens up possibilities for diverse chemical modifications. Such structural features are often exploited in medicinal chemistry to enhance binding affinity and selectivity towards specific biological receptors.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The piperazine moiety in Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone is known to interact with various neurotransmitter receptors, including those for serotonin (5-HT) and dopamine (DA). This interaction potential makes the compound a valuable scaffold for designing drugs that could have applications in treating neurological and psychiatric disorders.

One of the most compelling aspects of Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone is its versatility in chemical synthesis. The compound can be readily modified through various functional group transformations, allowing chemists to explore a wide range of derivatives. These modifications can be tailored to optimize pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability, which are crucial factors in drug development.

Recent studies have begun to explore the pharmacological profile of Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone and its derivatives. Preliminary findings suggest that certain analogs exhibit potent activity at serotonin receptors, with potential therapeutic implications for conditions such as depression and anxiety. Additionally, the cyclopentyl group may contribute to favorable pharmacokinetic profiles by enhancing metabolic stability and reducing peripheral side effects.

The synthesis of Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the amide bond between the piperazine group and the phenyl ring, followed by functionalization of the cyclopentyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In addition to its pharmacological potential, Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone has shown promise in preclinical studies as a tool compound for understanding receptor interactions. Its unique structure allows researchers to probe the mechanisms of action of various neurotransmitter systems, providing insights that could guide the development of more targeted therapies.

The future direction of research on Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone is likely to focus on expanding its chemical diversity through structural modifications. By exploring different substituents on the phenyl ring and cyclopentyl moiety, scientists can identify novel analogs with enhanced pharmacological properties. Furthermore, computational modeling and high-throughput screening techniques may be employed to accelerate the discovery process.

The development of new therapeutic agents remains a cornerstone of modern medicine, and compounds like Cyclopentyl 3-(4-methylpiperazinomethyl)phenyl ketone represent significant progress in this endeavor. Their unique structural features and interaction potentials make them valuable tools for both academic research and industrial drug discovery. As our understanding of biological systems continues to evolve, compounds such as this are likely to play an increasingly important role in addressing complex diseases.